Cas no 4122-57-0 (3-Methoxyisobenzofuran-1(3H)-one)

3-Methoxyisobenzofuran-1(3H)-one structure

4122-57-0 structure

Product Name:3-Methoxyisobenzofuran-1(3H)-one

CAS No:4122-57-0

MF:C₉H₈O₃

MW:164.158022880554

MDL:MFCD01652196

CID:926721

PubChem ID:87560625

Update Time:2025-09-24

3-Methoxyisobenzofuran-1(3H)-one Chemical and Physical Properties

Names and Identifiers

- 3-Methoxyisobenzofuran-1(3H)-one
- 3-Methoxyphthalide
- 3-methoxy-1(3H)-Isobenzofuranone
- 3-methoxy-2-benzofuran-1(3H)-one
- 3-methoxy-3H-2-benzofuran-1-one
- NSC408564
- KSC497S3R
- OIIJJGAFRGJQSQ-UHFFFAOYSA-N
- 3-methoxy-3H-isobenzofuran-1-one
- FCH920857
- SBB087785
- 3-methoxy-3-hydroisobenzofuran-1-one
- 3-Methoxyisobenzo[b]furan-1(3H)-one
- LS40148
- 3-Methoxy-2
- 3-methoxy-1,3-dihydro-2-benzofuran-1-one
- CS-0186840
- DB-024598
- 3-Methoxy-2-isobenzofuran-1(3H)-one
- AKOS004907326
- NSC-408564
- M2007
- A847582
- 4122-57-0
- 3-Methoxyphthalide; NSC 408564; 3-Methoxy-1(3H)-isobenzofuranone;3-Methoxy-2-benzofuran-1(3H)-one; 3-Methoxy-3H-isobenzofuran-1-one
- 1(3H)-ISOBENZOFURANONE-3-METHOXYL
- AI-942/25034663
- MFCD01652196
- AS-60992
- DTXSID70875863
- NSC 408564
- SCHEMBL2631833
- AC7707
- SY017409
- MDL： MFCD01652196
- Inchi： 1S/C9H8O3/c1-11-9-7-5-3-2-4-6(7)8(10)12-9/h2-5,9H,1H3
- InChI Key： OIIJJGAFRGJQSQ-UHFFFAOYSA-N
- SMILES： O1C(C2C=CC=CC=2C1OC)=O

Computed Properties

Exact Mass: 164.04700
Monoisotopic Mass: 164.047
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 190
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1
Topological Polar Surface Area: 35.5

Experimental Properties

Density: 1.25
Melting Point: 43.0 to 47.0 deg-C
Boiling Point: 146°C/12mmHg(lit.)
Flash Point: 119.5℃
Refractive Index: 1.559
PSA: 35.53000
LogP: 1.50200

3-Methoxyisobenzofuran-1(3H)-one Security Information

Symbol:
Prompt：warning
Hazard Statement： H315-H319
Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
Storage Condition：0-10°C

3-Methoxyisobenzofuran-1(3H)-one Customs Data

HS CODE：2932209090
Customs Data：

China Customs Code:
2932209090

Overview:

2932209090. Other lactones. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to

Summary:

2932209090. other lactones. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3-Methoxyisobenzofuran-1(3H)-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI SHAO YUAN SHI JI Co., Ltd.	SY017409-5g	3-Methoxyphthalide	4122-57-0	≥95%	5g	¥984.00	2025-04-14
SHANG HAI SHAO YUAN SHI JI Co., Ltd.	SY017409-25g	3-Methoxyphthalide	4122-57-0	≥95%	25g	¥2453.12	2025-04-14
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD227245-1g	3-Methoxyisobenzofuran-1(3H)-one	4122-57-0	98%	1g	￥230.0	2024-04-18
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD227245-5g	3-Methoxyisobenzofuran-1(3H)-one	4122-57-0	98%	5g	￥820.0	2024-04-18
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD227245-10g	3-Methoxyisobenzofuran-1(3H)-one	4122-57-0	98%	10g	￥1394.0	2024-04-18
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD227245-250mg	3-Methoxyisobenzofuran-1(3H)-one	4122-57-0	98%	250mg	￥89.0	2024-04-18
TRC	M263270-250mg	3-Methoxyisobenzofuran-1(3H)-one	4122-57-0		250mg	$ 64.00	2023-09-07
TRC	M263270-1g	3-Methoxyisobenzofuran-1(3H)-one	4122-57-0		1g	$ 98.00	2023-09-07
TRC	M263270-2.5g	3-Methoxyisobenzofuran-1(3H)-one	4122-57-0		2.5g	$ 161.00	2023-09-07
TRC	M263270-5g	3-Methoxyisobenzofuran-1(3H)-one	4122-57-0		5g	$ 225.00	2022-06-04

3-Methoxyisobenzofuran-1(3H)-one Production Method

Production Method 1

581-40-8

4122-57-0

643-79-8

4122-56-9

22882-31-1

87656-31-3

131-11-3

Reaction Conditions

1.1 Reagents: Ozone Solvents: Methanol

Reference

Aqueous ozonolysis products of methyl- and dimethylnaphthalenes

Gaul, Michael D.; et al, Environmental Science and Technology, 1987, 21(8), 777-84

3-Methoxyisobenzofuran-1(3H)-one Raw materials

2,3-Dimethylnaphthalene

3-Methoxyisobenzofuran-1(3H)-one Preparation Products

3-Methoxyisobenzofuran-1(3H)-one Suppliers

Amadis Chemical Company Limited

Gold Member

Audited Supplier

(CAS:4122-57-0)3-Methoxyisobenzofuran-1(3H)-one

Order Number:A847582

Stock Status:in Stock

Quantity:10g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 07:15

Price ($):191.0

Email:sales@amadischem.com

Product Official Link

3-Methoxyisobenzofuran-1(3H)-one Related Literature

1. An antioxidative galactomannan extracted from Chinese Sesbania cannabina enhances immune activation of macrophage cells†

Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
2. An insight into the origin of room-temperature ferromagnetism in SnO2 and Mn-doped SnO2 quantum dots: an experimental and DFT approach†

Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
3. An antimonate pyrochlore (H1.23Sr0.45SbO3.48) for photocatalytic oxidation of benzene: effective oxygen usage and excellent activity†

Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
4. Acetyl protected thiol methacrylic polymers as effective ligands to keep quantum dots in luminescent standby mode†

Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
5. An amplified fluorescence detection of T4 polynucleotide kinase activity based on coupled exonuclease III reaction and a graphene oxide platform†

Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831

Related Categories

4122-57-0 (3-Methoxyisobenzofuran-1(3H)-one) Related Products

Recommended suppliers